4-(2-Methoxynaphthalen-1-yl)butanoic acid

• Molecular Formula: C15H16O3
• Molecular Weight: 244.28 g/mol
• IUPAC Name: 4-(2-methoxynaphthalen-1-yl)butanoic acid
• InChI: InChI=1S/C15H16O3/c1-18-14-10-9-11-5-2-3-6-12(11)13(14)7-4-8-15(16)17/h2-3,5-6,9-10H,4,7-8H2,1H3,(H,16,17)
• InChI Key: QBXQMSYOUZFSPT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=CC=CC=C2C=C1)CCCC(=O)O

Description

4-(2-Methoxynaphthalen-1-yl)butanoic acid is a useful research compound. Its molecular formula is C15H16O3 and its molecular weight is 244.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The compound obtained in Step A (3.4 g, 1.40.10−2 mol) is solubilised in ethyl acetate (90 ml) in the presence of 5% palladium-on-carbon. The mixture is purged with argon and placed under a hydrogen atmosphere. After 15 hours' hydrogenation, the reaction mixture is filtered over Celite, rinsed and then evaporated under reduced pressure. The title product is isolated in the form of white crystals.